Cas no 110874-71-0 (P-tolylmethanesulfonic acid)

• Product Name: P-tolylmethanesulfonic acid
• CAS No: 110874-71-0
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 2181692
• PubChem ID: 10149049
• Update Time: 2025-04-21

P-tolylmethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• P-tolylmethanesulfonic acid
• BenzeneMethanesulfonic acid, 4-Methyl-
• (4-methylphenyl)methanesulfonic Acid
• 110874-71-0
• SCHEMBL394806
• p-toluenemethanesulfonic acid
• VYUKAAZJZMQJGE-UHFFFAOYSA-N

• Inchi： 1S/C8H10O3S/c1-7-2-4-8(5-3-7)6-12(9,10)11/h2-5H,6H2,1H3,(H,9,10,11)
• InChI Key： VYUKAAZJZMQJGE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 186.03506535Da
• Monoisotopic Mass: 186.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų